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Compound of Interest

Compound Name: PAF C-16 carboxylic acid

Cat. No.: B166322

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent bioactive lipids like PAF C-16 carboxylic acid.
This guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a secure research environment.

PAF C-16 carboxylic acid, a derivative of the naturally occurring phospholipid Platelet-
Activating Factor (PAF), is a valuable tool in studying inflammatory processes, neutrophil
migration, and the production of reactive oxygen species.[1][2] Due to its biological activity and
the fact that it is often supplied in a flammable solvent, typically ethanol, stringent safety
protocols are necessary.[3][4]

Essential Safety and Handling Information

Proper handling of PAF C-16 carboxylic acid is critical to prevent exposure and ensure a safe
laboratory environment. The primary immediate hazard is associated with the ethanol solvent,
which is highly flammable and can cause serious eye irritation.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for PAF C-16
carboxylic acid.
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Property Value

CAS Number 129879-41-0
Molecular Formula C26H52NO9P
Molecular Weight 553.7 g/mol
Purity >95%
Solubility (in Ethanol) 25 mg/mL

Store in a cool location. Specific product inserts
Storage Temperature
may recommend temperatures such as -20°C.

Operational Plan: From Receipt to Use

A systematic approach to handling PAF C-16 carboxylic acid will minimize risks. The following
step-by-step operational plan provides guidance for every stage of the process.

1. Receiving and Inspection:

» Upon receipt, inspect the package for any signs of damage or leaks.
» Verify that the product label matches the order specifications.

o Ensure the container is tightly sealed.

2. Storage:

» Store the compound in a cool, well-ventilated area away from heat, sparks, open flames, and
hot surfaces.[4]

o Keep the container tightly closed to prevent solvent evaporation and contamination.[4]

e Store in accordance with the specific temperature guidelines provided on the product insert,
typically -20°C.

¢ Protect against electrostatic charges.[4]
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3. Preparation of Solutions:

» All handling of PAF C-16 carboxylic acid should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE) as detailed in the section below.
« |If working with a lyophilized powder, carefully add the desired solvent to the vial.

e For solutions in ethanol, be aware of the flammaubility risk. Use only non-sparking tools.[4]
4. Use in Experiments:

» Avoid direct contact with the skin, eyes, and clothing.

e Do not breathe in dust, fumes, gas, mist, vapors, or spray.[4]

» Avoid prolonged or repeated exposure.[4]

» After handling, wash hands thoroughly.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for minimizing exposure risk. The following table
outlines the recommended PPE for handling PAF C-16 carboxylic acid.
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Body Part Recommended Protection

Eyes/Face Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile). It is
Hands advisable to wear two pairs of gloves (inner and
outer).[5]

A lab coat or chemical-resistant overalls. For
Bod larger quantities or in case of a splash risk, a
ody . . :
chemical-resistant apron or disposable coveralls

should be worn.[5]

For routine handling in a fume hood, respiratory
Resnirat protection may not be required. In the absence
espiratory o N
of adequate ventilation or for larger quantities, a

NIOSH-approved respirator is recommended.

Disposal Plan

Proper disposal of PAF C-16 carboxylic acid and its containers is crucial to prevent
environmental contamination.

o Chemical Waste: Dispose of unused PAF C-16 carboxylic acid and any solutions
containing it as hazardous chemical waste. Follow all local, state, and federal regulations for
chemical waste disposal.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as pipette tips, gloves, and paper towels, should be disposed of as hazardous waste.

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate should be collected and disposed of as hazardous chemical waste. Once
decontaminated, the container can be disposed of according to institutional guidelines.

e Environmental Precautions: PAF C-16 carboxylic acid is considered slightly hazardous to
water. Do not allow the undiluted product or large quantities of it to reach groundwater, water
courses, or sewage systems.[4]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://chemm.hhs.gov/ppe.htm
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b166322?utm_src=pdf-body
https://www.benchchem.com/product/b166322?utm_src=pdf-body
https://www.benchchem.com/product/b166322?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/15392m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for safely handling PAF C-16 carboxylic
acid, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of PAF C-16 Carboxylic Acid.
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Biological Signaling Pathway of PAF

Understanding the biological context of PAF C-16 carboxylic acid can inform experimental
design and safety considerations. The diagram below illustrates a simplified signaling pathway
initiated by PAF.
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Caption: Simplified PAF Receptor-Mediated Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b166322?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/15392/paf-c-16-carboxylic-acid
https://www.caymanchem.com/product/60900/paf-c-16
https://www.scribd.com/document/438361852/Carbolic-Acid-MSDS
https://cdn.caymanchem.com/cdn/msds/15392m.pdf
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b166322#personal-protective-equipment-for-handling-paf-c-16-carboxylic-acid
https://www.benchchem.com/product/b166322#personal-protective-equipment-for-handling-paf-c-16-carboxylic-acid
https://www.benchchem.com/product/b166322#personal-protective-equipment-for-handling-paf-c-16-carboxylic-acid
https://www.benchchem.com/product/b166322#personal-protective-equipment-for-handling-paf-c-16-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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